10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane

• CAS No.: 61667-39-8
• Molecular Formula: C10H21NO2Si
• Molecular Weight: 215.36 g/mol
• IUPAC Name: 10-methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane
• InChI: InChI=1S/C10H21NO2Si/c1-11-5-7-12-14(13-8-6-11)9-3-2-4-10-14/h2-10H2,1H3
• InChI Key: GRWQPXMJTHCCJX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCO[Si]2(CCCCC2)OCC1

Description

10-Methyl-7,13-dioxa-10-aza-6-silaspiro[57]tridecane is a complex organic compound characterized by its unique spiro structure, which includes oxygen, nitrogen, and silicon atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane typically involves the reaction of 4-methyl-1-oxa-4-azaspiro[4.5]decane with propylene oxide . The reaction conditions include the use of appropriate solvents and catalysts to facilitate the formation of the spiro structure. The structure of the compound is confirmed using techniques such as IR and NMR spectroscopy .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and catalysts, and ensuring proper safety and environmental controls.

Chemical Reactions Analysis

Types of Reactions

10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Lithium aluminum hydride or sodium borohydride are common reducing agents.

Substitution: Halogenating agents or nucleophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may produce simpler hydrocarbons or alcohols.

Scientific Research Applications

10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane involves its interaction with molecular targets through its functional groups. The pathways involved depend on the specific application, such as binding to enzymes or receptors in biological systems or acting as a catalyst in chemical reactions.

Comparison with Similar Compounds

Similar Compounds

• 8,10-Dimethyl-7,13-dioxa-10-azaspiro[5.7]tridecane
• 4-Methyl-1-oxa-4-azaspiro[4.5]decane

Uniqueness

10-Methyl-7,13-dioxa-10-aza-6-silaspiro[5.7]tridecane is unique due to the presence of silicon in its structure, which imparts distinct chemical properties compared to similar compounds. This uniqueness makes it valuable for specific applications where silicon’s properties are advantageous.